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For Researchers, Scientists, and Drug Development Professionals

Introduction
KS15 is a small molecule inhibitor of cryptochromes (CRY1 and CRY2), which are key

components of the circadian clock machinery. By binding to the C-terminal region of CRY

proteins, KS15 disrupts their interaction with the core clock activators, CLOCK and BMAL1.

This inhibition leads to an enhancement of E-box-mediated transcription.[1] Beyond its effects

on circadian rhythms, KS15 has demonstrated anti-proliferative activity in human breast cancer

cells and has the potential to modulate inflammatory pathways.[1]

These application notes provide an overview of the in vitro applications of KS15, with detailed

protocols for cell-based assays and a summary of its known characteristics.
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Parameter Value Cell Type/System Reference

EC₅₀ (E-box

transcription)
4.9 µM

In vitro luciferase

reporter assay
[1]

Effective

Concentration (E-box

transcription)

1 - 10 µM
In vitro luciferase

reporter assay
[1]

IC₅₀ (CYP1A2

inhibition)
14.9 µM

Human liver

microsomes
[2]

IC₅₀ (CYP2C9

inhibition)
9.1 µM

Human liver

microsomes
[2]

IC₅₀ (CYP2C19

inhibition)
20.2 µM

Human liver

microsomes
[2]

IC₅₀ (CYP2D6

inhibition)
23.1 µM

Human liver

microsomes
[2]

IC₅₀ (CYP3A

inhibition)
24.0 µM

Human liver

microsomes
[2]

Signaling Pathways
KS15 and the Circadian Clock Pathway
KS15 directly targets the core feedback loop of the mammalian circadian clock. In this pathway,

the heterodimeric transcription factor CLOCK:BMAL1 drives the expression of Period (Per) and

Cryptochrome (Cry) genes by binding to E-box elements in their promoters. The resulting PER

and CRY proteins then translocate back into the nucleus to inhibit the activity of

CLOCK:BMAL1, thus creating a negative feedback loop. KS15 inhibits the interaction between

CRY and BMAL1, thereby releasing the repression on CLOCK:BMAL1 and enhancing the

transcription of E-box-containing genes.
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Caption: Mechanism of KS15 in the circadian clock pathway.

Potential Impact of KS15 on the NF-κB Signaling
Pathway
Research has shown that the core clock protein cryptochrome (CRY) can regulate the

expression of proinflammatory cytokines. The absence of CRY leads to a constitutive activation

of the NF-κB signaling pathway.[3][4] This is due to an increase in cAMP levels and subsequent

activation of Protein Kinase A (PKA), which can phosphorylate the p65 subunit of NF-κB,

leading to its activation.[3][4] As an inhibitor of CRY, KS15 may therefore modulate NF-κB-

dependent inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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